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Compound of Interest

Compound Name: (Boc-Cys-OH)2

Cat. No.: B557210

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides a comprehensive overview of N,N'-di-Boc-L-cystine, CAS number
10389-65-8, a critical reagent in synthetic chemistry. This document outlines its
physicochemical properties, synthesis, and applications, with a focus on its role in peptide and
medicinal chemistry. Detailed experimental protocols and workflow visualizations are included
to support researchers in its effective utilization.

Core Compound Information

N,N'-di-Boc-L-cystine, often abbreviated as (Boc-Cys-OH)z, is the disulfide-linked dimer of the
amino acid L-cysteine, where the amino groups are protected by tert-butyloxycarbonyl (Boc)
groups. This protection strategy enhances its stability and solubility, making it an invaluable
building block in peptide synthesis and the development of complex organic molecules.[1]

Physicochemical Properties

A summary of the key physicochemical properties of (Boc-Cys-OH): is presented in the table
below for easy reference and comparison.
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Property Value References
CAS Number 10389-65-8 [2][3]
Molecular Formula C16H28N20sS:2 [2][3]
Molecular Weight 440.53 g/mol [2][3]
Appearance White powder [11[4115]
Melting Point 140 - 145 °C [5][6]

Optical Activity [G]Z(?/D __120i30’ ¢=2%in [2][5]

acetic acid

N Soluble in acetone, ethanol,
Solubility 4 DMSO [41[5]
an .

] >98% (Capillary
Purity _ [21[5]
Electrophoresis)

Safety and Handling

(Boc-Cys-OH): is classified as a combustible solid and should be handled with appropriate
personal protective equipment, including eyeshields and gloves.[2] It is recommended to store
the compound at -20°C for long-term stability, protected from light and moisture.[4][5][6] For
short-term storage, +4°C is suitable.[5] The compound is stable for at least two years when
stored under the recommended conditions.[4][5]

Synthesis and Experimental Protocols

The synthesis of N,N'-di-Boc-L-cystine is a crucial process for its application in further chemical
transformations. Below is a detailed experimental protocol for its preparation.

Synthesis of N,N'-di-Boc-L-cystine
This protocol outlines the synthesis of (Boc-Cys-OH)z from L-Cystine.
Materials:

e L-Cystine
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o Water

o Tetrahydrofuran (THF)

e 6 M Sodium Hydroxide (NaOH)

o Di-tert-butyl dicarbonate ((Boc)z20)

e 2 N Hydrochloric Acid (HCI)

o Ethyl acetate

 Brine solution

e Sodium sulfate (Na2S0a4)

e Hexane

Procedure:

e Dissolve L-Cystine (10 g, 41.6 mmol) in a 9:1 mixture of water and tetrahydrofuran (100 mL).
e Adjust the pH of the solution to 10 by the dropwise addition of 6 M NaOH.

e Add di-tert-butyl dicarbonate (24.5 g, 112.3 mmol) dropwise to the solution.

 Stir the reaction mixture for 24 hours at room temperature.

 Acidify the mixture to pH 2 by the dropwise addition of 2 N HCI with stirring.

o Extract the product with ethyl acetate (3 x 200 mL).

e Wash the combined organic layers with pH 2 water (2 x 100 mL) followed by a brine solution.

» Dry the organic layer over sodium sulfate, filter, and concentrate under reduced pressure to
obtain a white solid.

e Wash the resulting white solid with hexane multiple times to yield pure N-Boc-L-Cystine.
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Expected Yield: 98%

A visual representation of this synthetic workflow is provided below.
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Synthesis of (Boc-Cys-OH)a.

Applications in Peptide Synthesis

(Boc-Cys-OH)z is a key reagent in peptide synthesis, particularly for the introduction of disulfide
bonds which are crucial for the structural integrity and biological activity of many peptides and
proteins.[1] It is primarily used in Boc solid-phase peptide synthesis (SPPS).

General Protocol for Disulfide Bridge Formation using
(Boc-Cys-OH)z in SPPS

The following is a generalized protocol for the incorporation of a disulfide bridge into a peptide
using (Boc-Cys-OH)2. This protocol assumes a standard Boc/Bzl protection strategy on a
suitable resin (e.g., PAM resin).

Materials:

o Peptide-resin (with a free amino group for coupling)

(Boc-Cys-OH)2

Coupling reagents (e.g., HBTU, HOBY)

N,N-Diisopropylethylamine (DIEA)

N,N-Dimethylformamide (DMF)

Dichloromethane (DCM)

Trifluoroacetic acid (TFA)

Cleavage cocktail (e.g., HF/p-cresol)
Procedure:

o Resin Swelling: Swell the peptide-resin in DCM.
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e Coupling of (Boc-Cys-OH)::

(¢]

Dissolve (Boc-Cys-OH)z and coupling reagents (e.g., HBTU/HOBt) in DMF.

[¢]

Add DIEA to activate the carboxyl groups.

[¢]

Add the activated amino acid solution to the swollen resin and agitate until the coupling is
complete (monitor with a Kaiser test).

[e]

Wash the resin thoroughly with DMF and DCM.
e Boc Deprotection:

o Treat the resin with a solution of 50% TFA in DCM to remove the remaining Boc group
from the coupled cystine.

o Wash the resin with DCM and a neutralizing agent (e.g., 10% DIEA in DCM).

o Peptide Chain Elongation: Continue the peptide synthesis by coupling the subsequent Boc-
protected amino acids to the newly deprotected amino group.

o Cleavage and Deprotection:

o Once the peptide synthesis is complete, treat the peptide-resin with a strong acid cleavage
cocktail (e.g., anhydrous HF with p-cresol as a scavenger) to cleave the peptide from the
resin and remove the side-chain protecting groups.

« Purification: Purify the crude peptide containing the disulfide bridge using reverse-phase
high-performance liquid chromatography (RP-HPLC).

The general workflow for this application is illustrated below.
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Application of (Boc-Cys-OH)z in SPPS.

Further Applications
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Beyond its primary role in introducing disulfide bridges, (Boc-Cys-OH)2 serves as a versatile
starting material for various chemical transformations.

o Synthesis of Asymmetric Cystine Peptides: It can be used in enzymatic catalysis with
immobilized papain to obtain asymmetric cystine peptides.[4][5]

» Preparation of S-isoacyl Dipeptide Building Blocks: It serves as an educt for the synthesis of
S-isoacyl dipeptide building blocks.[4][5]

» Bioconjugation: The compound is utilized in bioconjugation processes to link biomolecules to
drugs or imaging agents, which can enhance their therapeutic efficacy and targeting
capabilities.[1]

o Drug Development: In medicinal chemistry, it plays a significant role in the design of novel
therapeutics, including targeted drug delivery systems and enzyme inhibitors, by facilitating
the creation of stable linkages within or between molecules.[1]

Conclusion

N,N'-di-Boc-L-cystine (CAS 10389-65-8) is a fundamental building block for chemists engaged
in peptide synthesis and drug development. Its well-defined physicochemical properties and
the robust protocols for its synthesis and application make it an indispensable tool for the
controlled introduction of disulfide bonds, contributing to the structural integrity and biological
function of synthetic peptides. The detailed information and protocols provided in this guide are
intended to empower researchers to effectively utilize this versatile compound in their scientific
endeavors.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact
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